Cas no 782441-07-0 (4-(4-fluorophenyl)-3H,4H,5H,6H,7H-imidazo4,5-cpyridine-6-carboxylic acid)

• Product Name: 4-(4-fluorophenyl)-3H,4H,5H,6H,7H-imidazo4,5-cpyridine-6-carboxylic acid
• CAS No: 782441-07-0
• MF: C₁₃H₁₂FN₃O₂
• MW: 261.251686096191
• MDL: MFCD04448840
• CID: 3103204
• PubChem ID: 2771118
• Update Time: 2025-10-28

4-(4-fluorophenyl)-3H,4H,5H,6H,7H-imidazo4,5-cpyridine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• <br>4-(4-Fluoro-phenyl)-4,5,6,7-tetrahydro-3H-imidazo[4,5-c]pyridine- 6-carboxy lic acid
• 4-(4-fluorophenyl)-3H,4H,5H,6H,7H-imidazo4,5-cpyridine-6-carboxylic acid
• 4-(4-fluorophenyl)-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-6-carboxylic acid
• 4-(4-fluorophenyl)-4,5,6,7-tetrahydro-3H-imidazo[4,5-c]pyridine-6-carboxylicacid
• 4-(4-fluorophenyl)-4,5,6,7-tetrahydro-1H-imidazo[4,5-c]pyridine-6-carboxylic acid
• 782441-07-0
• F1925-0011
• SMR000324842
• CHEMBL1421840
• SR-01000019085
• 4-(4-fluorophenyl)-4,5,6,7-tetrahydro-3H-imidazo[4,5-c]pyridine-6-carboxylic acid
• MLS000685981
• 4-(4-Fluoro-phenyl)-4,5,6,7-tetrahydro-3H-imidazo[4,5-c]pyridine- 6-carboxylic acid
• STK346883
• AKOS005142992
• HMS1655F15
• MFCD04448840
• 4-(4-fluorophenyl)-1H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-6-carboxylic acid
• HMS2607G16
• EN300-231165
• SR-01000019085-1
• HGB44107

• MDL： MFCD04448840
• Inchi： 1S/C13H12FN3O2/c14-8-3-1-7(2-4-8)11-12-9(15-6-16-12)5-10(17-11)13(18)19/h1-4,6,10-11,17H,5H2,(H,15,16)(H,18,19)
• InChI Key： VUXDARVRKCNAKL-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1C2=C(CC(C(=O)O)N1)NC=N2

Computed Properties

• Exact Mass: 261.09135480Da
• Monoisotopic Mass: 261.09135480Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 78Ų

Additional information on 4-(4-fluorophenyl)-3H,4H,5H,6H,7H-imidazo4,5-cpyridine-6-carboxylic acid

Chemical Profile of 4-(4-Fluorophenyl)-3H,4H,5H,6H,7H-Imidazo[4,5-c]Pyridine-6-Carboxylic Acid (CAS No. 782441-07-0)

Introduction

4-(4-Fluorophenyl)-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-6-carboxylic acid, commonly referred to by its CAS number CAS No. 782441-07-0, is a structurally complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of imidazopyridines, which are known for their unique electronic properties and bioactivity. The presence of a fluorophenyl group and a carboxylic acid moiety further enhances its functional versatility. Recent advancements in synthetic methodologies and computational chemistry have shed light on its synthesis, characterization, and potential applications.

Chemical Structure and Properties

The molecular structure of this compound comprises an imidazo[4,5-c]pyridine ring system fused with a benzene ring substituted with a fluorine atom at the para position. The carboxylic acid group attached at the 6-position of the imidazo ring introduces acidity and hydrogen bonding capabilities. Its molecular formula is C13H9FN3O2, with a molecular weight of approximately 269.2 g/mol. The compound exhibits a melting point in the range of 180–190°C under standard conditions.

Synthesis and Characterization

The synthesis of 4-(4-fluorophenyl)-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-6-carboxylic acid involves multi-step organic reactions. Recent studies have optimized the synthesis pathway by employing microwave-assisted techniques and catalytic systems to improve yield and purity. The characterization of this compound is typically carried out using advanced spectroscopic techniques such as NMR (Nuclear Magnetic Resonance), IR (Infrared Spectroscopy), and MS (Mass Spectrometry). These methods confirm the presence of key functional groups and the overall structural integrity.

Pharmacological Properties

Imidazo[4,5-c]pyridines are known for their bioactive properties due to their ability to interact with various biological targets such as enzymes and receptors. Recent research has demonstrated that this compound exhibits moderate inhibitory activity against certain kinases and proteases. Its fluorophenyl group contributes to enhanced lipophilicity and membrane permeability, making it a promising candidate for drug development.

Applications in Drug Discovery

The unique combination of structural features in this compound makes it an attractive molecule for exploring its potential in therapeutic areas such as oncology and neurodegenerative diseases. Researchers are currently investigating its role as a lead compound for designing novel drugs targeting specific molecular pathways.

Safety Considerations

In handling this compound during laboratory procedures or industrial applications, standard safety protocols should be followed to ensure minimal exposure risks. Proper ventilation and personal protective equipment are recommended when working with this material.

Future Directions

Ongoing research is focused on optimizing the synthetic routes for large-scale production while maintaining high purity levels. Additionally, further in vitro and in vivo studies are being conducted to evaluate its pharmacokinetic profile and toxicity profile for potential clinical applications.